Cas no 60454-77-5 ((8xi,9xi,14xi,25R)-spirost-5-en-3-yl 4-O-beta-D-glucopyranosyl-beta-D-galactopyranoside)

• Product Name: (8xi,9xi,14xi,25R)-spirost-5-en-3-yl 4-O-beta-D-glucopyranosyl-beta-D-galactopyranoside
• CAS No: 60454-77-5
• MF: C₃₉H₆₂O₁₃
• MW: 738.901793956757
• CID: 1620358
• PubChem ID: 148877
• Update Time: 2025-04-21

(8xi,9xi,14xi,25R)-spirost-5-en-3-yl 4-O-beta-D-glucopyranosyl-beta-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• (8xi,9xi,14xi,25R)-spirost-5-en-3-yl 4-O-beta-D-glucopyranosyl-beta-D-galactopyranoside
• [(25R)-Spirost-5-en-3β-yl]4-O-β-D-glucopyranosyl-β-D-galactopyranoside
• Funkioside C
• Atroposide D
• beta-D-Galactopyranoside, (3-beta,25R)-spirost-5-en-3-yl 4-O-beta-D-glucopyranosyl-
• 60454-77-5
• Capsicoside B3
• Spirost-5-en-3-yl 4-O-hexopyranosylhexopyranoside
• DTXSID20975862

• Inchi： 1S/C39H62O13/c1-18-7-12-39(47-17-18)19(2)28-25(52-39)14-24-22-6-5-20-13-21(8-10-37(20,3)23(22)9-11-38(24,28)4)48-35-33(46)31(44)34(27(16-41)50-35)51-36-32(45)30(43)29(42)26(15-40)49-36/h5,18-19,21-36,40-46H,6-17H2,1-4H3/t18-,19+,21+,22-,23+,24+,25+,26-,27-,28+,29-,30+,31-,32-,33-,34+,35-,36+,37+,38+,39-/m1/s1
• InChI Key： OBVNUYXMOLOYPW-NSRPKCEFSA-N
• SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 738.41904203g/mol
• Monoisotopic Mass: 738.41904203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 52
• Rotatable Bond Count: 6
• Complexity: 1330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 197Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins